Water-solubilised BF2-chelated tetraarylazadipyrromethenes†

Organic & Biomolecular Chemistry Pub Date: 2009-11-16 DOI: 10.1039/B919546G

Abstract

Strategic incorporation of sulfonic acid, carboxylic acid or ammonium salt motifs generate water soluble BF2-chelated tetraarylazadipyrromethenes which exhibit strong near infra-red (NIR) emissions above 720 nm and can be readily imaged in both eukaryotic and prokaryotic cells.

Graphical abstract: Water-solubilised BF2-chelated tetraarylazadipyrromethenes
Water-solubilised BF2-chelated tetraarylazadipyrromethenes†
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